Cas no 174671-92-2 (5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol)

5-Methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol is a boron-containing heterocyclic compound featuring a benzoxaborole core with a methoxy substituent. This structure imparts unique reactivity, making it valuable in medicinal chemistry and organic synthesis. The benzoxaborole scaffold is known for its ability to form reversible covalent bonds with biological targets, particularly enzymes, enhancing its potential as a pharmacophore. The methoxy group further modulates electronic and steric properties, influencing solubility and binding affinity. This compound is of interest in the development of enzyme inhibitors, antimicrobial agents, and other therapeutic applications. Its stability and synthetic versatility make it a useful intermediate for further functionalization.

5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol structure

174671-92-2 structure

Product Name:5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol

CAS No:174671-92-2

MF:C₈H₉BO₃

MW:163.966262578964

MDL:MFCD10699480

CID:1360179

PubChem ID:11846117

Update Time:2025-06-07

5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

- 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-methoxy-
- 1-hydroxy-5-methoxy-3H-2,1-benzoxaborole
- 5-METHOXYBENZO[C][1,2]OXABOROL-1(3H)-OL
- 1,3-dihydro-5-methoxy-1-hydroxy-2,1-benzoxaborole
- 5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol
- TQP1556
- 5-Methoxy-3H-benzo[c][1,2]oxaborol-1-ol
- 1,3-dihydro-1-hydroxy-5-methoxy-2,1-benzoxaborole
- DA-43514
- 174671-92-2
- SCHEMBL500087
- EN300-262845
- CS-0078596
- Z1198279536
- MFCD10699480
- AKOS006303925
- F53636
- XBCBZHBKJDEYCI-UHFFFAOYSA-N
- CHEMBL211300
- DTXSID80474361
- MDL： MFCD10699480
- Inchi： 1S/C8H9BO3/c1-11-7-2-3-8-6(4-7)5-12-9(8)10/h2-4,10H,5H2,1H3
- InChI Key： XBCBZHBKJDEYCI-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=CC=2C1)OC)O

Computed Properties

Exact Mass: 163.06807
Monoisotopic Mass: 164.0644743g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.7

Experimental Properties

PSA: 38.69
LogP: -0.08710

5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-262845-100mg	5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol	174671-92-2	95.0%	100mg	$132.0	2022-02-28
Enamine	EN300-262845-250mg	5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol	174671-92-2	95.0%	250mg	$189.0	2022-02-28
Enamine	EN300-262845-500mg	5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol	174671-92-2	95.0%	500mg	$299.0	2022-02-28
Enamine	EN300-262845-1000mg	5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol	174671-92-2	95.0%	1g	$385.0	2022-02-28
Enamine	EN300-262845-2500mg	5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol	174671-92-2	95.0%	2500mg	$756.0	2022-02-28
Enamine	EN300-262845-5000mg	5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol	174671-92-2	95.0%	5g	$1117.0	2022-02-28
Enamine	EN300-262845-10000mg	5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol	174671-92-2	95.0%	10g	$1657.0	2022-02-28
TRC	B593353-2.5mg	5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol	174671-92-2		2.5mg	$ 50.00	2022-06-07
TRC	B593353-5mg	5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol	174671-92-2		5mg	$ 70.00	2022-06-07
TRC	B593353-25mg	5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol	174671-92-2		25mg	$ 275.00	2022-06-07